2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid

• Molecular Formula: C6H12N2O3
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid
• InChI: InChI=1S/C6H12N2O3/c7-1-3-11-4-2-8-5-6(9)10/h2,4,8H,1,3,5,7H2,(H,9,10)/b4-2+
• InChI Key: YEKNJVQWXXDDQO-DUXPYHPUSA-N
• Isomeric SMILES: C(CO/C=C/NCC(=O)O)N
• Canonical SMILES: C(COC=CNCC(=O)O)N

Description

2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid is a compound with a unique structure that includes an aminoethoxy group and an ethenyl group attached to an acetic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid typically involves the reaction of 2-aminoethoxyethanol with acetic acid derivatives under specific conditions. One common method includes the use of protective groups to prevent unwanted side reactions, followed by deprotection to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts and controlled reaction environments to facilitate the desired chemical transformations .

Chemical Reactions Analysis

Types of Reactions

2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid can undergo various chemical reactions, including:

Oxidation: The aminoethoxy group can be oxidized to form corresponding oxides.

Reduction: The ethenyl group can be reduced to an ethyl group under hydrogenation conditions.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often used.

Substitution: Reagents such as alkyl halides and acyl chlorides are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce ethyl derivatives .

Scientific Research Applications

2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a probe for studying biochemical pathways and interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid involves its interaction with specific molecular targets. The aminoethoxy group can form hydrogen bonds with biological molecules, while the ethenyl group can participate in conjugation reactions. These interactions can modulate biochemical pathways and cellular functions .

Comparison with Similar Compounds

Similar Compounds

• 2-[2-(2-aminoethoxy)ethoxy]acetic acid
• 2-[2-(Fmoc-amino)ethoxy]ethoxy]acetic acid
• 2-[2-(2-aminoethoxy)ethoxy]ethanol

Uniqueness

2-[[(E)-2-(2-aminoethoxy)ethenyl]amino]acetic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications compared to its analogs .